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Cat. No.: B3395739 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

utilization of Phenylacetic acid (PAA), a naturally occurring auxin, in the micropropagation of

date palm (Phoenix dactylifera L.). The following protocols are based on established research

and are intended to offer a practical guide for the efficient in vitro propagation of date palm, a

plant of significant economic and medicinal value.

Phenylacetic acid has been demonstrated to be a highly effective auxin for various stages of

date palm micropropagation, including callus induction, shoot regeneration, and root formation.

[1][2] Its application has shown comparable or superior results to other commonly used auxins

like α-naphthaleneacetic acid (NAA).[1]

Data Summary
The following tables summarize the quantitative outcomes of using Phenylacetic acid in

combination with 6-benzyladenine (BA) for callus induction and shoot development, and PAA

alone for rooting in date palm cv. Ashgar.

Table 1: Effect of PAA and BA on Callus Induction and Shoot Regeneration
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BA (mg/L) PAA (mg/L)
Callus
Induction
Level

Average Bud
Formation (per
jar)

Bud
Production
Percentage
(%)

2.0 0.05 +++ (High) - -

5.0 0.5 - 16.60 83.34

Data extracted from a study on date palm cv. Ashgar.[1]

Table 2: Effect of PAA on In Vitro Rooting

PAA (mg/L) Rooting Frequency
Average Number of
Roots

Average Root
Length

0.5 Highest Highest Highest

Data indicates that 0.5 mg/L PAA was the optimal concentration for rooting.[1]

Experimental Protocols
The following are detailed methodologies for the key stages of date palm micropropagation

utilizing Phenylacetic acid.

Protocol 1: Callus Induction
This protocol outlines the steps for inducing callus formation from date palm explants.

1. Explant Preparation:

Excise shoot tips and axillary buds from adult date palm offshoots.
Surface sterilize the explants using standard laboratory procedures.

2. Culture Medium:

Prepare Murashige and Skoog (MS) basal medium.[1]
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Supplement the medium with 2.0 mg/L 6-benzyladenine (BA) and 0.05 mg/L Phenylacetic
acid (PAA).[1]
Adjust the pH of the medium to 5.7-5.8 before autoclaving.
Solidify the medium with a suitable gelling agent (e.g., agar).

3. Incubation:

Culture the sterilized explants on the prepared medium.
Incubate the cultures in the dark at a controlled temperature (e.g., 25 ± 2°C).

4. Observation:

Monitor the cultures regularly for callus proliferation. High callus induction (+++) is expected
with this formulation.[1]

Protocol 2: Shoot Regeneration
This protocol describes the methodology for regenerating shoots from the induced callus.

1. Callus Subculture:

Select healthy, friable callus from the induction medium.

2. Culture Medium:

Prepare Murashige and Skoog (MS) basal medium.[1]
Supplement the medium with 5.0 mg/L 6-benzyladenine (BA) and 0.5 mg/L Phenylacetic
acid (PAA).[1]
Adjust the pH and solidify the medium as described in Protocol 1.

3. Incubation:

Subculture the callus onto the regeneration medium.
Incubate the cultures under a 16-hour photoperiod with a suitable light source at a controlled
temperature.

4. Observation:
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Observe the cultures for the development and multiplication of shoots. This combination has
been shown to produce the maximum number of shoots per jar.[1]

Protocol 3: Rooting of Shoots
This protocol details the steps for inducing root formation from the regenerated shoots.

1. Shoot Preparation:

Excise individual, well-developed shoots (typically 3-4 cm in length) from the regeneration
cultures.

2. Culture Medium:

Prepare Murashige and Skoog (MS) basal medium.
Supplement the medium with 0.5 mg/L Phenylacetic acid (PAA).[1]
Adjust the pH and solidify the medium.

3. Incubation:

Culture the individual shoots on the rooting medium.
Incubate under the same light and temperature conditions as for shoot regeneration.

4. Observation:

Monitor the cultures for root initiation and development. PAA at this concentration is highly
effective for producing normal, whitish roots in date palm.[1]

Visualized Workflows
The following diagrams illustrate the key experimental workflows described in the protocols.
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Callus Induction Workflow

Explant Preparation
(Shoot tips, axillary buds)

Culture on MS Medium
+ 2.0 mg/L BA

+ 0.05 mg/L PAA

Incubation in Dark

Callus Formation

Click to download full resolution via product page

Caption: Workflow for Callus Induction.
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Shoot Regeneration Workflow

Selection of Healthy Callus
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Caption: Workflow for Shoot Regeneration.
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Rooting Workflow

Excised Shoots

Culture on MS Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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